3-(3,4-Dimethylphenyl)propanoyl chloride

• CAS No.: 26801-37-6
• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 3-(3,4-dimethylphenyl)propanoyl chloride
• InChI: InChI=1S/C11H13ClO/c1-8-3-4-10(7-9(8)2)5-6-11(12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key: XZCZIHWDJYONPA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)CCC(=O)Cl)C

Description

3-(3,4-Dimethylphenyl)propanoyl chloride is a useful research compound. Its molecular formula is C11H13ClO and its molecular weight is 196.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 L three-neck round bottom flask equipped with a condenser, magnetic stir bar, thermometer, and a nitrogen inlet was charged with 3-(3,4-dimethylphenyl) propionic acid (64.0 g, 0.359 mol), dichloromethane (500 mL), and thionyl chloride (110 mL, 1.5 mol). The reaction mixture was stirred at reflux for 7 hours. Dichloromethane and excess thionyl chloride were removed by rotary evaporation under reduced pressure to yield 3-(3,4-dimethylphenyl)propionyl chloride as an amber oil (70.6 g, 100% conversion by GC).